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Abstract:

Yukovanol is a naturally occurring flavonoid that has been identified in various plant species,

including Citrus hassaku, Citrus medica, Citrus yuko, and Ficus thonningii.[1] Despite its

documented presence in these natural sources and its well-defined chemical structure, a

comprehensive body of research detailing its discovery, synthesis, mechanism of action, and

potential therapeutic applications remains elusive in publicly accessible scientific literature. This

technical guide serves to consolidate the currently available information on Yukovanol and to

highlight the significant gaps in knowledge that present opportunities for future research and

development.

Chemical and Physical Properties
Yukovanol, with the chemical formula C₂₀H₁₈O₆, is a flavonoid characterized by a

dihydropyran ring fused to a chromen-4-one backbone.[1] Its systematic IUPAC name is 3,5-

dihydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl-2,3-dihydropyrano[2,3-h]chromen-4-one.[1] The

structural and physicochemical properties of Yukovanol are summarized in the table below,

with data computationally generated and available from the PubChem database.
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Property Value Source

Molecular Formula C₂₀H₁₈O₆ PubChem

Molecular Weight 354.4 g/mol PubChem

IUPAC Name

3,5-dihydroxy-2-(4-

hydroxyphenyl)-8,8-dimethyl-

2,3-dihydropyrano[2,3-

h]chromen-4-one

PubChem

InChI Key
CXIZZLWYTVCYIE-

UHFFFAOYSA-N
PubChem

Canonical SMILES

CC1(C=CC2=C(O1)C=C(C3=

C2OC(C(C3=O)O)C4=CC=C(

C=C4)O)O)C

PubChem

Topological Polar Surface Area 96.2 Å² PubChem

Hydrogen Bond Donor Count 3 PubChem

Hydrogen Bond Acceptor

Count
6 PubChem

Rotatable Bond Count 1 PubChem

Discovery and Historical Research: A Knowledge
Gap
A thorough review of scientific databases and literature has revealed a significant lack of

information regarding the original discovery and isolation of Yukovanol. While its existence is

confirmed through chemical databases, the primary research articles detailing its initial

identification, the methodology of its extraction from natural sources, and its structural

elucidation are not readily available. This absence of foundational research presents a

considerable challenge in tracing the history of Yukovanol and understanding the context of its

initial scientific investigation.

Potential Biological Activity: An Unexplored Frontier

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b3038131?utm_src=pdf-body
https://www.benchchem.com/product/b3038131?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3038131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flavonoids as a class are well-known for their diverse biological activities, including antioxidant,

anti-inflammatory, and anticancer properties. Based on the structural features of Yukovanol, it
can be hypothesized that it may exhibit similar pharmacological effects. However, specific

studies on the biological activity of Yukovanol are conspicuously absent from the scientific

literature.

Hypothetical Signaling Pathways
Given its flavonoid structure, Yukovanol could potentially modulate key signaling pathways

involved in inflammation and oxidative stress. A hypothetical workflow for investigating these

potential mechanisms is outlined below.
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Caption: Hypothetical workflow for the investigation of Yukovanol.

A potential anti-inflammatory mechanism for a flavonoid like Yukovanol could involve the

inhibition of the NF-κB signaling pathway, a key regulator of inflammation.
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Caption: Postulated inhibitory effect of Yukovanol on the NF-κB signaling pathway.
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Experimental Protocols: A Call for Research
Due to the lack of primary literature, detailed experimental protocols for the isolation, synthesis,

or biological evaluation of Yukovanol cannot be provided. The development and publication of

such protocols are essential for advancing the scientific understanding of this compound.

Future Directions and Conclusion
The current state of knowledge on Yukovanol is limited to its chemical identification and

natural occurrence. There is a pressing need for fundamental research to uncover its biological

activities and potential as a therapeutic agent. Future research should focus on:

Isolation and Synthesis: Development of robust and scalable methods for obtaining pure

Yukovanol.

Biological Screening: Comprehensive evaluation of its antioxidant, anti-inflammatory,

anticancer, and other pharmacological activities.

Mechanism of Action Studies: Elucidation of the molecular targets and signaling pathways

modulated by Yukovanol.

Preclinical and Clinical Studies: Should promising in vitro and in vivo activity be identified,

further investigation into its safety and efficacy in disease models would be warranted.

In conclusion, Yukovanol represents an intriguing but largely unexplored natural product. This

whitepaper serves as a call to the scientific community to initiate research into this promising

flavonoid, which holds the potential for future drug discovery and development. The significant

gaps in the current understanding of Yukovanol offer a wealth of opportunities for novel and

impactful scientific inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3038131?utm_src=pdf-body
https://www.benchchem.com/product/b3038131?utm_src=pdf-body
https://www.benchchem.com/product/b3038131?utm_src=pdf-body
https://www.benchchem.com/product/b3038131?utm_src=pdf-body
https://www.benchchem.com/product/b3038131?utm_src=pdf-body
https://www.benchchem.com/product/b3038131?utm_src=pdf-body
https://www.benchchem.com/product/b3038131?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3038131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Yukovanol | C20H18O6 | CID 14542257 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Yukovanol: A Technical Whitepaper on a Novel
Bioactive Flavonoid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3038131#yukovanol-discovery-and-historical-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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